1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-furoyl)piperazine

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: [4-(5-bicyclo[2.2.1]hept-2-enylmethyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C17H22N2O2/c20-17(16-2-1-9-21-16)19-7-5-18(6-8-19)12-15-11-13-3-4-14(15)10-13/h1-4,9,13-15H,5-8,10-12H2
• InChI Key: BIQFBGWFOQLVAP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2CC3CC2C=C3)C(=O)C4=CC=CO4

Description

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-(2-furoyl)piperazine, commonly known as BFP, is a synthetic compound that has been found to have potential applications in scientific research. The unique chemical structure of BFP makes it an interesting molecule to study, as it has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of BFP is not yet fully understood, but it is believed to involve the inhibition of certain enzymes through binding to active sites. Additionally, BFP has been shown to have a high affinity for certain proteins, which may contribute to its biological effects.
Biochemical and Physiological Effects:
BFP has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of protein-protein interactions, and potential anti-cancer activity. Additionally, BFP has been found to have a low toxicity profile, which makes it an attractive candidate for further study.

Advantages and Limitations for Lab Experiments

One of the main advantages of BFP as a research tool is its unique chemical structure, which makes it an interesting molecule to study. Additionally, the low toxicity profile of BFP makes it a safe compound to work with in the laboratory. However, one limitation of BFP is its relatively complex synthesis, which may limit its widespread use in certain research applications.

Future Directions

There are a number of potential future directions for research involving BFP. One promising area of study is the development of BFP-based probes for imaging applications, which could have implications for the diagnosis and treatment of various diseases. Additionally, further work is needed to fully understand the mechanism of action of BFP and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of BFP involves a multi-step process, which typically begins with the reaction of 2-furoic acid with 1,2,3,4-tetrahydro-5H-cyclopentadiene in the presence of a strong acid catalyst. This reaction results in the formation of a bicyclic intermediate, which is then further reacted with piperazine and a suitable protecting group to yield the final product, BFP.

Scientific Research Applications

BFP has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the study of BFP as a potential inhibitor of certain enzymes, which could have implications for the treatment of various diseases. Additionally, BFP has been shown to have potential as a fluorescent probe for imaging applications, as well as a potential tool for studying protein-protein interactions.